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Compound of Interest

Compound Name: Solvent Yellow 16

Cat. No.: B056921 Get Quote

An In-depth Technical Guide to Solvent Yellow
16
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core molecular and

physicochemical properties of Solvent Yellow 16, a synthetic monoazo dye. The information is

curated for researchers and professionals in scientific fields requiring detailed chemical data.

Core Molecular Identity
Solvent Yellow 16, also known by synonyms such as Sudan Yellow 3G and C.I. 12700, is a

pyrazolone-based azo dye.[1][2] Its chemical identity is defined by a specific molecular

structure and formula, which dictates its physical and chemical behaviors.

Molecular Structure and Formula
The molecular structure of Solvent Yellow 16 consists of a phenylazo group attached to a

methyl-phenyl-pyrazolone core. Its systematic IUPAC name is 3-Methyl-1-phenyl-4-

(phenyldiazenyl)-1H-pyrazol-5(4H)-one.[1] The dye belongs to the single azo class of

compounds.[3][4]

The chemical formula for Solvent Yellow 16 is C₁₆H₁₄N₄O. This corresponds to a molecular

weight of approximately 278.31 g/mol .
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Molecular Identifiers

Identifier Value

CAS Number 4314-14-1

C.I. Number 12700

Molecular Formula C₁₆H₁₄N₄O

Molecular Weight 278.31 g/mol

IUPAC Name
3-Methyl-1-phenyl-4-(phenyldiazenyl)-1H-

pyrazol-5(4H)-one

| Synonyms | Sudan Yellow 3G, Solvent Yellow 3G, Transparent Yellow 3GR, Oil Yellow 205,

Fat Yellow 3G |

Physicochemical Properties
The utility of Solvent Yellow 16 in various applications is determined by its physical and

chemical properties. It is characterized as a greenish-yellow powder or an orange to yellow

solid.

Quantitative Physicochemical Data

Property Value Source(s)

Melting Point 153 - 160 °C

Density 0.37 - 1.23 g/cm³

Light Fastness
Good (Grade 6-7 on a scale of

1-8)

| Heat Resistance | Stable up to 268 °C (in Polystyrene) | |

Solubility Profile at 20°C
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Solvent Solubility (g/L)

Dichloromethane 217.8

Methylbenzene 68.2

Butyl acetate 28.5

Acetone 17.3

Ethyl alcohol 4.0

Data sourced from Xcolor Pigment.

The dye is also reported to be soluble in carbon tetrachloride and insoluble in water and

benzene.

Experimental Protocols
General Manufacturing Process
The industrial synthesis of Solvent Yellow 16 is achieved through a two-step chemical process

involving diazotization followed by an azo coupling reaction.

Methodology:

Diazotization of Aniline: Aniline is treated with a source of nitrous acid (typically generated in

situ from sodium nitrite and a strong acid like hydrochloric acid) at low temperatures. This

reaction converts the primary aromatic amine group of aniline into a diazonium salt.

Azo Coupling: The resulting aniline diazonium salt is then reacted with the coupling agent, 3-

Methyl-1-phenyl-1H-pyrazol-5(4H)-one. The coupling reaction occurs at the active methylene

group of the pyrazolone ring, forming the characteristic azo (-N=N-) bridge that links the two

aromatic structures. This final step yields the Solvent Yellow 16 molecule.

Isolation: The product is subsequently filtered and dried to yield the final dye powder.

Below is a diagram illustrating the logical workflow of the synthesis process.
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Starting Materials

Synthesis Steps

Final Product

Aniline

Step 1: Diazotization

NaNO2, HCl

3-Methyl-1-phenyl-1H-
prazol-5(4H)-one

Step 2: Azo Coupling

Aniline Diazonium Salt

Solvent Yellow 16

Click to download full resolution via product page

Caption: Synthesis workflow for Solvent Yellow 16.

Applications
Solvent Yellow 16 is primarily utilized as a colorant in a wide range of materials. Its good

solubility in organic solvents and thermal stability make it suitable for coloring plastics (such as

polystyrene, ABS, and PMMA), resins, transparent lacquers, printing inks, and aluminum foil. It

has also been used in cosmetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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